![molecular formula C20H32O3 B1231075 (5E,8E,10E,12S,14E)-12-hydroxyicosa-5,8,10,14-tetraenoic acid CAS No. 55821-52-8](/img/structure/B1231075.png)
(5E,8E,10E,12S,14E)-12-hydroxyicosa-5,8,10,14-tetraenoic acid
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Overview
Description
A lipoxygenase metabolite of ARACHIDONIC ACID. It is a highly selective ligand used to label mu-opioid receptors in both membranes and tissue sections. The 12-S-HETE analog has been reported to augment tumor cell metastatic potential through activation of protein kinase C. (J Pharmacol Exp Ther 1995; 274(3):1545-51; J Natl Cancer Inst 1994; 86(15):1145-51)
Scientific Research Applications
Synthesis and Structure
- Synthesis Techniques : The compound has been synthesized through various techniques, including total synthesis and partial reduction to introduce deuterium at selected sites. These methods are crucial for understanding its structure and properties (Russell & Pabon, 1982).
Biochemical Reactions and Analysis
- Intramolecular Transfer Reactions : Studies have shown the compound's involvement in intramolecular transfer reactions, a fundamental process in its bioactivity and function (Pace-Asciak, 1984).
- Chemoresistance in Tumors : Research has identified a role in inducing chemoresistance in tumor cells when treated with certain chemotherapy drugs, highlighting its significance in cancer research (Schlotterbeck, Cebo, Kolb, & Lämmerhofer, 2018).
Biological Functions and Effects
- Inflammatory Processes and Chemotaxis : It has been found to be involved in inflammatory processes and chemotactic responses in human neutrophils, indicating its role in immune responses (Goetzl & Pickett, 1981).
- Cell Signaling : The compound influences intracellular calcium release in neutrophils, suggesting a role in cell signaling and response mechanisms (Reynaud & Pace-Asciak, 1997).
Marine Biology Applications
- Marine Algae Research : It has been isolated from marine algae, where it modulates certain cellular functions, such as superoxide anion generation, indicating its ecological and biological importance (Solem, Jiang, & Gerwick, 1989).
Metabolic Studies
- Metabolic Pathways in Tissues : Its metabolism in kidney and liver tissues has been studied, providing insights into its role in physiological and possibly pathological processes (Wigren, Herbertsson, Tollbom, & Hammarström, 1993).
properties
CAS RN |
55821-52-8 |
---|---|
Product Name |
(5E,8E,10E,12S,14E)-12-hydroxyicosa-5,8,10,14-tetraenoic acid |
Molecular Formula |
C20H32O3 |
Molecular Weight |
320.5 g/mol |
IUPAC Name |
(5E,8E,10E,12S,14E)-12-hydroxyicosa-5,8,10,14-tetraenoic acid |
InChI |
InChI=1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7+,11-8+,13-10+,17-14+/t19-/m0/s1 |
InChI Key |
ZNHVWPKMFKADKW-XMWPZNECSA-N |
Isomeric SMILES |
CCCCC/C=C/C[C@@H](/C=C/C=C/C/C=C/CCCC(=O)O)O |
SMILES |
CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)O |
Canonical SMILES |
CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)O |
synonyms |
12 S Hydroxyeicosatetraenoic Acid 12-HETE 12-Hydroxy-5,8,10,14-eicosatetraenoic Acid 12-R-HETE 12-S-HETE 12-S-Hydroxyeicosatetraenoic Acid Acid, 12-S-Hydroxyeicosatetraenoic |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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